Cas no 1049753-99-2 (4-(5-Chloro-2-methoxy-4-methylphenyl)-1,3-thiazol-2-amine Hydrobromide)

• Product Name: 4-(5-Chloro-2-methoxy-4-methylphenyl)-1,3-thiazol-2-amine Hydrobromide
• CAS No: 1049753-99-2
• MF: C₁₁H₁₂BrClN₂OS
• MW: 335.647779464722
• CID: 3056123
• PubChem ID: 16495488
• Update Time: 2025-04-21

4-(5-Chloro-2-methoxy-4-methylphenyl)-1,3-thiazol-2-amine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(5-Chloro-2-methoxy-4-methylphenyl)-1,3-thiazol-2-amine, HBr
• 4-(5-Chloro-2-methoxy-4-methylphenyl)thiazol-2-amine hydrobromide
• 975-196-2
• 4-(5-chloro-2-methoxy-4-methylphenyl)-1,3-thiazol-2-amine hydrobromide
• 1049753-99-2
• CS-0284516
• 4-(5-chloro-2-methoxy-4-methylphenyl)-1,3-thiazol-2-amine;hydrobromide
• AKOS001476586
• EN300-6502215
• 4-(5-Chloro-2-methoxy-4-methylphenyl)-1,3-thiazol-2-amine Hydrobromide

• Inchi： 1S/C11H11ClN2OS.BrH/c1-6-3-10(15-2)7(4-8(6)12)9-5-16-11(13)14-9;/h3-5H,1-2H3,(H2,13,14);1H
• InChI Key： PVCIGMWAGYSGEL-UHFFFAOYSA-N
• SMILES： Br.ClC1=CC(C2=CSC(N)=N2)=C(C=C1C)OC

Computed Properties

• Exact Mass: 333.95422Da
• Monoisotopic Mass: 333.95422Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4Ų